Cas no 1187468-47-8 (cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester)

• Product Name: cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester
• CAS No: 1187468-47-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6621006
• Update Time: 2026-03-11

cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester
• 1(2H)-Quinoxalinecarboxylic acid, octahydro-, 1,1-dimethylethyl ester, (4aR,8aS)-rel-

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-9-8-14-10-6-4-5-7-11(10)15/h10-11,14H,4-9H2,1-3H3/t10-,11+/m1/s1
• InChI Key： URXTVALAEXFDQW-MNOVXSKESA-N
• SMILES： N1(C(OC(C)(C)C)=O)[C@]2([H])[C@@]([H])(CCCC2)NCC1

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 331.7±17.0 °C(Predicted)
• pka: 9.71±0.20(Predicted)

Additional information on cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester

cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester (CAS No. 1187468-47-8)

cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester (CAS No. 1187468-47-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cis configuration and the presence of a tert-butyl ester group, has garnered considerable attention due to its potential in the development of novel therapeutic agents.

The molecular structure of cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester consists of a quinoxaline core, which is a heterocyclic aromatic compound with a fused benzene and pyrazine ring. The cis configuration of the octahydro derivative imparts specific stereochemical properties that can influence its biological activity and interactions with biological targets. The tert-butyl ester group, known for its stability and protective nature, makes this compound an excellent intermediate for further chemical modifications and derivatizations.

Recent studies have highlighted the importance of quinoxaline derivatives in various therapeutic areas. For instance, quinoxaline-based compounds have shown promising results in the treatment of neurodegenerative diseases, cancer, and infectious diseases. The cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester has been particularly noted for its potential as a lead compound in the development of new drugs targeting these conditions.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, quinoxaline derivatives have been investigated for their ability to modulate key enzymes and signaling pathways involved in disease progression. The cis configuration of cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester may enhance its ability to cross the blood-brain barrier, making it a valuable candidate for central nervous system (CNS) disorders.

In cancer research, quinoxaline derivatives have demonstrated potent antitumor activities through various mechanisms, including inhibition of angiogenesis, induction of apoptosis, and modulation of cell cycle progression. The presence of the tert-butyl ester group in cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester can improve its solubility and bioavailability, thereby enhancing its therapeutic potential.

Infectious diseases also represent a significant area where quinoxaline derivatives have shown promise. These compounds can target essential enzymes and pathways in pathogens, making them potential candidates for developing new antimicrobial agents. The stability and protective nature of the tert-butyl ester group in cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester can help maintain its efficacy under various physiological conditions.

Beyond its therapeutic applications, cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester is also used as a building block in organic synthesis. Its unique structure allows for the synthesis of complex molecules with diverse functionalities. This versatility makes it an essential reagent in synthetic chemistry laboratories and pharmaceutical research institutions.

The synthesis of cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester typically involves multi-step processes that ensure the formation of the desired cis configuration and the attachment of the tert-butyl ester group. Advanced synthetic techniques, such as asymmetric catalysis and transition metal-catalyzed reactions, are often employed to achieve high yields and stereoselectivity.

In conclusion, cis-Octahydro-quinoxaline-1-carboxylic acid tert-butyl ester (CAS No. 1187468-47-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it an important molecule for further exploration and development in various therapeutic areas. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in advancing drug discovery and development efforts.